Cas no 1249447-08-2 (5-(3-chlorophenyl)-1,3-thiazol-2-amine)

• Product Name: 5-(3-chlorophenyl)-1,3-thiazol-2-amine
• CAS No: 1249447-08-2
• MF: C₉H₇ClN₂S
• MW: 210.683279275894
• MDL: MFCD14600376
• CID: 1036361
• PubChem ID: 61227448
• Update Time: 2025-04-20

5-(3-chlorophenyl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(3-Chlorophenyl)thiazol-2-amine
• 5-(3-Chlorophenyl)-1,3-thiazol-2-amine
• 1249447-08-2
• MFCD14600376
• CCG-320215
• DB-019647
• DTXSID50734141
• AKOS010476900
• 5-(3-chlorophenyl)-2-Thiazolamine
• SCHEMBL2406426
• Z784880462
• EN300-98328
• CS-0443558
• E97829
• 5-(3-chlorophenyl)-1,3-thiazol-2-amine

• MDL： MFCD14600376
• Inchi： 1S/C9H7ClN2S/c10-7-3-1-2-6(4-7)8-5-12-9(11)13-8/h1-5H,(H2,11,12)
• InChI Key： QPKXBEAXNVKWQP-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CN=C(N)S1

Computed Properties

• Exact Mass: 210.0018471g/mol
• Monoisotopic Mass: 210.0018471g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 394.2±17.0 °C at 760 mmHg
• Flash Point: 192.2±20.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-(3-chlorophenyl)-1,3-thiazol-2-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)